Cas no 18917-77-6 (1-(3,5-Dimethoxyphenyl)propan-2-one)

• Product Name: 1-(3,5-Dimethoxyphenyl)propan-2-one
• CAS No: 18917-77-6
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 907615
• PubChem ID: 377218
• Update Time: 2025-10-28

1-(3,5-Dimethoxyphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• (3,5-dimethoxyphenyl)acetone
• 1-(3,5-dimethoxyphenyl)propan-2-one
• (3,5-Dimethoxy-phenyl)-aceton
• 1-(3,5-dimethoxyphenyl)-2-propanone
• 1-(3,5-Dimethoxyphenyl)acetone
• 3,5-Dimethoxybenzylmethyl ketone
• 2-Propanone, 1-(3,5-dimethoxyphenyl)-
• 18917-77-6
• F97408
• NCI60_020548
• EN300-1834715
• CHEMBL2003068
• AKOS006273343
• DTXSID80327469
• NSC658454
• SCHEMBL1162659
• NSC-658454
• 1-(3,5-Dimethoxyphenyl)propan-2-one

• MDL： MFCD00210417
• Inchi： 1S/C11H14O3/c1-8(12)4-9-5-10(13-2)7-11(6-9)14-3/h5-7H,4H2,1-3H3
• InChI Key： BKWQFIARUMVMFF-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=C(C=1)CC(C)=O)OC

Computed Properties

• Exact Mass: 194.09400
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53000
• LogP: 1.83530

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 1-(3,5-Dimethoxyphenyl)propan-2-one

Comprehensive Overview of 1-(3,5-Dimethoxyphenyl)propan-2-one (CAS No. 18917-77-6): Properties, Applications, and Industry Insights

1-(3,5-Dimethoxyphenyl)propan-2-one (CAS No. 18917-77-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This aromatic ketone derivative features a dimethoxyphenyl group attached to a propan-2-one backbone, making it a versatile intermediate for synthesizing complex molecules. Researchers and industry professionals frequently search for terms like "synthesis of 1-(3,5-Dimethoxyphenyl)propan-2-one" or "CAS 18917-77-6 applications," reflecting its relevance in modern chemistry.

The compound's molecular formula (C11H14O3) and molecular weight (194.23 g/mol) are critical for laboratory applications, particularly in drug discovery and flavor/fragrance development. Its solubility in organic solvents and melting point range (often cited in technical datasheets) make it suitable for reactions requiring precise temperature control. Recent trends highlight its potential in green chemistry, as industries seek sustainable synthesis methods for such intermediates.

In the pharmaceutical sector, 1-(3,5-Dimethoxyphenyl)propan-2-one serves as a precursor for bioactive molecules targeting neurological and metabolic disorders. Searches for "pharmacological uses of dimethoxyphenyl compounds" or "CAS 18917-77-6 in drug design" underscore its growing importance. Additionally, its role in agrochemical research (e.g., pesticide formulation) aligns with global demands for crop protection solutions.

From an analytical perspective, advanced techniques like HPLC and GC-MS are employed to characterize 1-(3,5-Dimethoxyphenyl)propan-2-one purity, a topic frequently queried in academic forums. The compound's UV-Vis absorption spectra also make it relevant for photochemical studies, a niche yet emerging field. Environmental scientists explore its biodegradation pathways, addressing concerns about chemical persistence in ecosystems.

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Innovations in catalysis have further optimized the production of 1-(3,5-Dimethoxyphenyl)propan-2-one, reducing energy consumption. Patent databases show a rise in filings related to its derivatives, particularly for antioxidant and anti-inflammatory agents. This aligns with consumer trends toward nutraceuticals and functional ingredients.

In summary, 1-(3,5-Dimethoxyphenyl)propan-2-one (CAS No. 18917-77-6) bridges multiple scientific disciplines, from medicinal chemistry to material science. Its adaptability to green synthesis and alignment with health-focused innovations ensure its continued relevance. Future research may explore its nanomaterial applications or biocatalytic production, answering today's queries about "next-gen uses of CAS 18917-77-6."